Cas no 935269-25-3 (3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester)

3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester structure

935269-25-3 structure

Product Name:3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester

CAS No:935269-25-3

Molecular Formula:C₁₀H₉NO₃

Molecular Weight:191.183362722397

MDL:MFCD11506113

CID:1026232

3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester Properties

Names and Identifiers

- Methyl 3-oxoisoindoline-4-carboxylate
- 3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester
- methyl 3-oxo-1,2-dihydroisoindole-4-carboxylate
- Methyl 2,3-dihydro-3-oxo-1H-isoindole-4-carboxylate (ACI)
- MDL： MFCD11506113
- InChIKey： XWWXOIXNLPEQDH-UHFFFAOYSA-N
- Inchi： 1S/C10H9NO3/c1-14-10(13)7-4-2-3-6-5-11-9(12)8(6)7/h2-4H,5H2,1H3,(H,11,12)
- SMILES： O=C(C1C2C(NCC=2C=CC=1)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 14

3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0062LU-100mg	Methyl 3-oxoisoindoline-4-carboxylate	935269-25-3	97%	100mg	$50.00	2024-04-20
A2B Chem LLC	AC82514-100mg	Methyl 3-oxoisoindoline-4-carboxylate	935269-25-3	97%	100mg	$40.00	2024-07-18
Aaron	AR0062U6-100mg	Methyl 3-oxoisoindoline-4-carboxylate	935269-25-3	97%	100mg	$38.00	2024-07-18
abcr	AB359456-250 mg	Methyl 3-oxo-2,3-dihydro-1H-isoindole-4-carboxylate, 97%; .	935269-25-3	97%	250mg	€221.90	2023-06-20
Alichem	A199008432-1g	Methyl 3-oxoisoindoline-4-carboxylate	935269-25-3	95%	1g	$405.48	2023-08-31
Ambeed	A262236-100mg	Methyl 3-oxoisoindoline-4-carboxylate	935269-25-3	97%	100mg	$50.0	2024-05-28
Apollo Scientific	OR305299-250mg	Methyl 3-oxo-2,3-dihydro-1H-isoindole-4-carboxylate	935269-25-3		250mg	£240.00	2024-05-22
Chemenu	CM147262-1g	3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid methyl ester	935269-25-3	95%	1g	$398	2021-08-05
Crysdot LLC	CD11009786-1g	Methyl 3-oxoisoindoline-4-carboxylate	935269-25-3	95+%	1g	$425
eNovation Chemicals LLC	D516512-250mg	1H-Isoindole-4-carboxylic acid, 2,3-dihydro-3-oxo-, methyl ester	935269-25-3	95%	250mg	$178	2022-10-16

3-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic Acid Methyl Ester Synthesis

Synthetic Circuit 1

935269-24-2

935269-25-3

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; 25 °C

Reference

: 7-[1H-Indol-2-yl]-2,3-dihydro-isoindol-1-ones as dual Aurora-A/VEGF-R2 kinase inhibitors: Design, synthesis, and biological activity

Hughes, Terry V.; Emanuel, Stuart L.; O'Grady, Harold R.; Connolly, Peter J.; Rugg, Catherine; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(18), 5130-5133

Synthetic Circuit 2

21483-46-5

935269-25-3

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride
1.2 Reagents: Sodium azide Solvents: Dimethylformamide
1.3 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water

Reference

: Substituted dihydroisoindolones, processes for preparing them, pharmaceutical compositions containing them, and their use as protein kinase inhibitors

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